Cas no 2361636-48-6 (4-(Piperazin-1-yl)-1,2-dihydropyrimidin-2-one hydrochloride)

• Product Name: 4-(Piperazin-1-yl)-1,2-dihydropyrimidin-2-one hydrochloride
• CAS No: 2361636-48-6
• MF: C₈H₁₃ClN₄O
• MW: 216.668020009995
• CID: 5960470
• PubChem ID: 165979099
• Update Time: 2025-08-02

4-(Piperazin-1-yl)-1,2-dihydropyrimidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2361636-48-6
• 4-(piperazin-1-yl)-1,2-dihydropyrimidin-2-one hydrochloride
• EN300-7433943
• 4-(Piperazin-1-yl)-1,2-dihydropyrimidin-2-one hydrochloride

• Inchi： 1S/C8H12N4O.ClH/c13-8-10-2-1-7(11-8)12-5-3-9-4-6-12;/h1-2,9H,3-6H2,(H,10,11,13);1H
• InChI Key： RKCAPQGMAIFXME-UHFFFAOYSA-N
• SMILES： Cl.O=C1N=CC=C(N1)N1CCNCC1

Computed Properties

• Exact Mass: 216.0777887g/mol
• Monoisotopic Mass: 216.0777887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7Ų

Additional information on 4-(Piperazin-1-yl)-1,2-dihydropyrimidin-2-one hydrochloride

Comprehensive Overview of 4-(Piperazin-1-yl)-1,2-dihydropyrimidin-2-one hydrochloride (CAS No. 2361636-48-6)

4-(Piperazin-1-yl)-1,2-dihydropyrimidin-2-one hydrochloride is a synthetic organic compound with significant potential in pharmaceutical research and development. This compound, identified by its CAS number 2361636-48-6, belongs to the class of pyrimidine derivatives, which are widely studied for their diverse biological activities. The presence of a piperazine moiety in its structure enhances its versatility, making it a valuable intermediate in drug discovery.

In recent years, the demand for pyrimidine-based compounds has surged due to their applications in designing kinase inhibitors, antiviral agents, and central nervous system (CNS) therapeutics. Researchers are particularly interested in 4-(Piperazin-1-yl)-1,2-dihydropyrimidin-2-one hydrochloride for its potential role in modulating neurotransmitter receptors and enzyme targets. Its hydrochloride salt form improves solubility, a critical factor in bioavailability and formulation development.

The compound's molecular structure features a pyrimidin-2-one core linked to a piperazine ring, a combination often explored in medicinal chemistry. This structural motif is shared with several FDA-approved drugs, underscoring its relevance. For instance, similar scaffolds are found in antidepressants and antipsychotics, aligning with current trends in mental health therapeutics. The CAS registry number 2361636-48-6 ensures precise identification in global chemical databases, facilitating collaborative research.

From a synthetic chemistry perspective, 4-(Piperazin-1-yl)-1,2-dihydropyrimidin-2-one hydrochloride can be synthesized via nucleophilic substitution or cyclization reactions. Optimizing its yield and purity is a focal point for process chemists, especially in scaling up for preclinical studies. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to characterize its properties, ensuring compliance with Good Manufacturing Practices (GMP).

The compound's potential extends to cancer research, where pyrimidine analogs are investigated for their anticancer properties. Its mechanism may involve DNA intercalation or signal transduction inhibition, topics frequently searched in oncology forums. Additionally, its piperazine component is associated with blood-brain barrier penetration, a hot topic in neuropharmacology.

In the context of drug repurposing, 2361636-48-6 could be evaluated for new therapeutic indications, a strategy gaining traction amid rising R&D costs. Its safety profile and ADME (Absorption, Distribution, Metabolism, Excretion) properties are under scrutiny, with computational models like QSAR aiding predictions. Such approaches resonate with AI-driven drug discovery trends, a frequently searched term in scientific literature.

To conclude, 4-(Piperazin-1-yl)-1,2-dihydropyrimidin-2-one hydrochloride exemplifies the intersection of structural ingenuity and therapeutic potential. Its CAS No. 2361636-48-6 serves as a gateway for researchers exploring next-generation pharmaceuticals, while its applications align with contemporary interests in personalized medicine and targeted therapies. As the scientific community continues to unravel its capabilities, this compound remains a promising candidate for future breakthroughs.